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Get Quote

Storage and Handling Information

The table below summarizes the key storage and safety data found in the search results. Please note that this

information is primarily from commercial product specifications rather than peer-reviewed stability studies

[1] [2] [3].

Parameter

Specification | Guideline

Recommended Storage

Shelf Life

Appearance

Melting Point

Solubility

Flash Point

Personal Protective Equipment
(PPE)

Room temperature, sealed in dry, and protected from light [2] [3].

2 years (from date of receipt) [2].

White to off-white crystalline solid/powder [1] [2] [3].

52-55 °C (lit.) [1] [3].

Soluble in chloroform (50 mg/mL) [1] [3].

110 °C (230 °F) - closed cup [1] [3].

Eyeshields, Gloves, and type N95 respirator [1].
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Parameter Specification | Guideline

Hazard Statements Causes skin irritation, causes serious eye irritation, may cause
respiratory irritation [3].

It is important to highlight that the provided 2-year shelf life is a general commercial specification [2]. For
rigorous scientific or regulatory purposes, establishing the compound's stability under your specific storage

conditions through experimental validation is highly recommended.

Applications and Experimental Context

12-Bromododecanoic acid is primarily used as a versatile synthetic building block. Its structure, featuring a
carboxylic acid and a terminal bromine, allows it to be incorporated into more complex molecules. The
following table outlines its key applications and associated experimental contexts as identified in the

research literature.

Specific Use | Compound

Application Area . Experimental Context /| Key Findings
Synthesized

Pharmaceutical & Synthesis of LCL464, an LCL464 was designed as a potential

Bioactive Molecule inhibitor of acid ceramidase anticancer agent. It increased specific

Synthesis (ACDase) [4]. ceramide species (C14 and C16) and induced

apoptosis in cancer cell lines without causing
lysosomal destabilization, unlike earlier

analogs [4].
Enzyme Probe substrate for The oxidation of 12-bromododecanoic acid by
Mechanism & Cytochrome P450 CYP4A1l CYP4A1 was studied to understand the
Selectivity Studies  [5]. enzyme's w-hydroxylation regiospecificity. The

bromine atom was oxidized to an alcohol, with
the oxygen derived from water, indicating a
specific halogen oxidation mechanism [5].
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L Specific Use /| Compound . o
Application Area . Experimental Context /| Key Findings
Synthesized

Enzyme Reactivity = Probe for Methyl-Coenzyme The compound reacted with the active Ni(l)

& Active Site M Reductase (MCR) [6]. state of MCR to form an alkyl-Ni(lll) adduct,

Probing similar to the intermediate formed with its
native inhibitor. This helped study the flexibility
and selectivity of the enzyme's active site [6].

Materials Science Building block for surfactants, The bromine allows for nucleophilic

& Polymer functional materials, and as substitution to attach various functional groups,
Chemistry an initiator for polymerization while the carboxylic acid can form esters or
(e.g., Atom Transfer Radical amides for grafting onto polymers [2].

Polymerization, ATRP) [2].

The workflow for using this compound in inhibitor synthesis and biological evaluation involves multiple

steps, which can be visualized as follows:
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Gaps in Technical Information

Your request was for an in-depth technical guide, but the search results have notable limitations:

¢ Lack of Detailed Protocols: While the applications are described, the search results do not contain
the detailed, step-by-step experimental methodologies you required.

¢ No Advanced Stability Data: Information on degradation products, stability under various conditions
(e.g., different temperatures, humidity), or long-term stability studies beyond the 2-year claim is
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absent.
¢ Limited Safety Data: The available safety information is basic. A comprehensive whitepaper would
require a full Safety Data Sheet (SDS) with toxicological data and detailed first-aid measures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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